4-{[(3-Amino-6-bromopyrazin-2-yl)amino]methyl}phenol

• CAS No.: 827602-49-3
• Molecular Formula: C11H11BrN4O
• Molecular Weight: 295.14 g/mol
• IUPAC Name: 4-[[(3-amino-6-bromopyrazin-2-yl)amino]methyl]phenol
• InChI: InChI=1S/C11H11BrN4O/c12-9-6-14-10(13)11(16-9)15-5-7-1-3-8(17)4-2-7/h1-4,6,17H,5H2,(H2,13,14)(H,15,16)
• InChI Key: WOGSCAOROCXHKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC2=NC(=CN=C2N)Br)O

Description

4-{[(3-Amino-6-bromopyrazin-2-yl)amino]methyl}phenol is a useful research compound. Its molecular formula is C11H11BrN4O and its molecular weight is 295.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3,5-dibromo-pyrazin-2-ylamine (220 mg, 0.87 mmol) and 4-aminomethyl-phenol (225.0 mg, 1.83 mmol) in DMSO (2.5 mL) was heated at 98° C. under nitrogen for 24 hours. HPLC showed that 35% of product was formed and 40% of starting material presented. The reaction solution was partitioned between EtOAc and water. After condensation of organic layer, the residue was purified on a silica gel column eluting with 3% methanol in dichloromethane to provide 4-[(3-amino-6-bromo-pyrazin-2-ylamino)-methyl]-phenol (30 mg) as a yellow solid.